Cas no 1285680-44-5 (3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide)

• Product Name: 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide
• CAS No: 1285680-44-5
• MF: C₁₂H₁₂N₄O₂
• MW: 244.24928188324
• CID: 5824627
• PubChem ID: 6888675
• Update Time: 2025-10-28

3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• (E)-3-cyclopropyl-N-(furan-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
• 1H-Pyrazole-3-carboxylic acid, 5-cyclopropyl-, (2E)-2-(2-furanylmethylene)hydrazide
• 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide
• 5-CYCLOPROPYL-2H-PYRAZOLE-3-CARBOXYLIC ACID FURAN-2-YLMETHYLENE-HYDRAZIDE
• 5-Cyclopropyl-2H-pyrazole-3-carboxylic acid [1-furan-2-yl-meth-(E)-ylidene]-hydrazide
• MLS000769013
• 3-cyclopropyl-N'-[(E)-furan-2-ylmethylidene]-1H-pyrazole-5-carbohydrazide
• AKOS001632354
• (E)-3-cyclopropyl-N'-(furan-2-ylmethylene)-1H-pyrazole-5-carbohydrazide
• CHEMBL3198359
• 5-cyclopropyl-N-[(E)-furan-2-ylmethylideneamino]-1H-pyrazole-3-carboxamide
• 1285680-44-5
• SCHEMBL8290511
• F1092-1080
• SMR000433743
• SR-01000081017-1
• DTXSID101329444
• SR-01000081017

• Inchi： 1S/C12H12N4O2/c17-12(16-13-7-9-2-1-5-18-9)11-6-10(14-15-11)8-3-4-8/h1-2,5-8H,3-4H2,(H,14,15)(H,16,17)/b13-7+
• InChI Key： VKPJUJZSHDLPGU-NTUHNPAUSA-N
• SMILES： N1C(C2CC2)=CC(C(N/N=C/C2=CC=CO2)=O)=N1

Computed Properties

• Exact Mass: 244.09602564g/mol
• Monoisotopic Mass: 244.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• pka: 11.89±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide

3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 1285680-44-5): A Comprehensive Overview

3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 1285680-44-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazole-carbohydrazide backbone and furan-2-yl substituent, exhibits a range of intriguing chemical properties that make it a subject of ongoing scientific exploration.

The molecular structure of 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide combines several pharmacologically relevant motifs, including the cyclopropyl group, known for its ability to modulate biological activity, and the furan ring, which is frequently found in bioactive molecules. This combination has led researchers to investigate its potential as a scaffold for drug development, particularly in areas such as antimicrobial and anti-inflammatory applications.

Recent studies have highlighted the compound's promising structure-activity relationship (SAR), with particular focus on how the E-configuration of the hydrazone moiety influences its biological properties. The presence of both hydrogen bond donor and acceptor sites in the molecule suggests potential for targeted interactions with biological macromolecules, a feature that is increasingly sought after in modern drug design.

From a synthetic chemistry perspective, 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide represents an interesting case study in heterocyclic chemistry. The compound's preparation typically involves the condensation of 3-cyclopropyl-1H-pyrazole-5-carbohydrazide with furan-2-carbaldehyde, a reaction that showcases the versatility of hydrazide chemistry in constructing complex molecular architectures.

The pharmaceutical industry has shown growing interest in this compound due to its potential as a lead structure for the development of new therapeutic agents. Computational studies have suggested favorable drug-likeness parameters, including appropriate molecular weight and lipophilicity values that fall within the desirable ranges for orally bioavailable drugs.

In the context of current research trends, 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide aligns with the growing demand for novel small molecule therapeutics that can address emerging health challenges. Its structural features make it particularly relevant to research areas such as infectious disease treatment and chronic inflammation management, both of which remain high priorities in global health.

The compound's stability profile has been the subject of several investigations, with researchers examining its behavior under various physiological conditions. These studies are crucial for understanding its potential pharmacokinetic properties and for guiding future formulation strategies should the molecule progress through drug development pipelines.

From a commercial perspective, 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide (CAS No. 1285680-44-5) is primarily available as a research chemical for academic and industrial laboratories. Suppliers typically offer it in various purity grades, with analytical data including HPLC chromatograms and mass spectra to verify identity and quality.

The growing body of literature surrounding this compound reflects its importance in contemporary medicinal chemistry. Recent publications have explored its potential as a molecular scaffold for the development of compounds with improved target selectivity and reduced off-target effects, addressing key challenges in modern drug discovery.

As research into 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide continues, scientists are particularly interested in elucidating its mechanism of action at the molecular level. Advanced techniques such as X-ray crystallography and molecular docking studies are being employed to understand how this compound interacts with potential biological targets.

The compound's relevance extends to the field of chemical biology, where it serves as a valuable tool for probing biological systems. Its modular structure allows for systematic modifications, enabling researchers to explore structure-activity relationships in a controlled manner and develop structure-based design principles.

In the context of green chemistry initiatives, synthetic routes to 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide are being optimized to reduce environmental impact. Researchers are investigating catalytic methods and solvent-free conditions to improve the sustainability of its production while maintaining high yields and purity.

The analytical characterization of this compound typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, infrared spectroscopy, and mass spectrometry. These methods provide comprehensive data on the compound's purity and structural integrity, which are essential for research applications.

Looking to the future, 3-cyclopropyl-N'-[(1E)-(furan-2-yl)methylidene]-1H-pyrazole-5-carbohydrazide represents an exciting platform for drug discovery innovation. Its unique structural features and demonstrated biological relevance position it as a compound of significant interest in the ongoing search for new therapeutic agents to address unmet medical needs.